Cas no 412293-62-0 (tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate)

• Product Name: tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate
• CAS No: 412293-62-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD23105964
• CID: 4649645
• PubChem ID: 45098094
• Update Time: 2025-05-28

tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• trans-4-(Boc-amino)-4-methylcyclohexanol
• cis-4-(Boc-amino)-4-methylcyclohexanol
• tert-butyl N-(4-hydroxy-1-methylcyclohexyl)carbamate
• tert-Butyl (4-hydroxy-1-methylcyclohexyl)carbamate
• tert-Butyl (cis-4-hydroxy-1-methylcyclohexyl)carbamate
• tert-Butyl (trans-4-hydroxy-1-methylcyclohexyl)carbamate
• (4-Hydroxy-1-methyl-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl N-(4-hydroxy-1-methyl-cyclohexyl)carbamate
• tert-Butyl ((1R, 4R)-4-hydroxy-1-methylcyclohexyl)c
• tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate
• tert-Butyl ((1R, 4R)-4-hydroxy-1-methylcyclohexyl)carbamate
• 412293-61-9
• CS-0047765
• EN300-7171175
• DTXSID50667662
• SB20632
• PB33761
• tert-Butyl(cis-4-hydroxy-1-methylcyclohexyl)carbamate
• JJAVBBNDEUQQSR-UHFFFAOYSA-N
• SB21795
• TERT-BUTYL N-[(1R,4R)-4-HYDROXY-1-METHYLCYCLOHEXYL]CARBAMATE
• tert-butyl N-[(1s,4s)-4-hydroxy-1-
• CS-0049689
• cis-4-(Boc-amino)-4-methylcyclohexan-1-ol
• DTXSID401143332
• AKOS015841527
• tert-butyl (1r,4r)-4-hydroxy-1-methylcyclohexylcarbamate
• DB-075573
• PB38636
• Carbamic acid, (4-hydroxy-1-methylcyclohexyl)-, 1,1-dimethylethyl ester (9CI)
• MFCD23105965
• SCHEMBL15115795
• P12690
• EN300-5539972
• 792913-83-8
• 412293-62-0
• AS-34691
• SY099971
• AS-51781
• J-524826
• SCHEMBL1730719
• trans-4-(Boc-amino)-4-methylcyclohexan-1-ol
• TERT-BUTYL N-[(1S,4S)-4-HYDROXY-1-METHYLCYCLOHEXYL]CARBAMATE
• AS-51444
• SB20633
• AKOS024258967
• AKOS025290292
• (4-hydroxy-1-methylcyclohexyl)Carbamic acid 1,1-dimethylethyl ester
• Carbamic acid, (cis-4-hydroxy-1-methylcyclohexyl)-, 1,1-dimethylethyl ester
• P13519
• CS-0048066
• MFCD23105964
• tert-Butyl(4-hydroxy-1-methylcyclohexyl)carbamate
• MFCD20040473

• MDL： MFCD23105964
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-12(4)7-5-9(14)6-8-12/h9,14H,5-8H2,1-4H3,(H,13,15)
• InChI Key： JJAVBBNDEUQQSR-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate

Comprehensive Overview of tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate (CAS No. 412293-62-0): Properties, Applications, and Industry Insights

The chemical compound tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate (CAS No. 412293-62-0) is a specialized organic molecule with significant relevance in pharmaceutical and fine chemical synthesis. Its unique structural features, including the tert-butyl group and the cis-N-(4-hydroxy-1-methyl-cyclohexyl) moiety, make it a valuable intermediate in the development of bioactive molecules. This article delves into its properties, synthesis pathways, and emerging applications, while addressing frequently searched queries such as "carbamate derivatives in drug discovery" and "cyclohexyl-based intermediates."

One of the most intriguing aspects of tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate is its role in modern medicinal chemistry. Researchers are increasingly exploring carbamate-protected amines due to their stability and versatility in multi-step syntheses. The compound's hydroxy-cyclohexyl scaffold is particularly noteworthy, as it mimics cyclic motifs found in many FDA-approved drugs. Recent studies highlight its potential in addressing challenges like "improving drug bioavailability" and "targeted delivery systems," topics currently trending in pharmaceutical forums.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a robust protecting group for amines, a feature extensively discussed in organic chemistry literature. The cis-configuration of the 4-hydroxy-1-methyl-cyclohexyl segment introduces stereochemical complexity, making it a subject of interest for asymmetric synthesis studies. Laboratories optimizing "green chemistry protocols" or "catalytic hydrogenation methods" often reference such structures due to their synthetic challenges and industrial scalability.

The analytical characterization of CAS No. 412293-62-0 involves advanced techniques like NMR, HPLC, and mass spectrometry. Its physicochemical properties—such as solubility in organic solvents and melting point—are critical for process chemists designing "high-yield synthetic routes." Notably, the compound's stability under various pH conditions aligns with current industry demands for "thermodynamically stable intermediates," a key consideration in continuous manufacturing workflows.

In the context of market trends, the demand for tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate correlates with the growth of peptide therapeutics and small-molecule inhibitors. Its structural attributes address common search terms like "chiral building blocks for APIs" and "scaffold diversification strategies." Furthermore, its compatibility with automated synthesis platforms positions it as a candidate for "AI-driven molecular design," a rapidly evolving field in computational chemistry.

Environmental and regulatory considerations surrounding carbamate compounds are also frequently debated. While this specific derivative is not classified as hazardous, its synthesis often involves solvents and reagents that require proper handling—topics resonating with searches for "sustainable chemical manufacturing." Companies specializing in high-purity intermediates emphasize rigorous quality control, reflecting the pharmaceutical industry's focus on "ICH guideline compliance."

Looking ahead, research into tert-butyl cis-N-(4-hydroxy-1-methyl-cyclohexyl)carbamate may expand into areas like polymer chemistry or agrochemicals, where cyclohexyl derivatives show promise. Its adaptability to "click chemistry" reactions and "bioconjugation techniques" could unlock novel applications, making it a compound to watch in peer-reviewed journals and patent filings. As the scientific community prioritizes "structure-activity relationship studies," this molecule's unique stereochemistry will likely garner further attention.